Cas no 21972-94-1 (Lumazine, 8-propyl-)

• Product Name: Lumazine, 8-propyl-
• CAS No: 21972-94-1
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 2657245
• Update Time: 2023-08-06

Lumazine, 8-propyl- Chemical and Physical Properties

Names and Identifiers

• Lumazine, 8-propyl-
• 8-Propyllumazine
• LJWVRVHPFWSAFE-UHFFFAOYSA-N
• 8-Propyl-2,4(3H,8H)-pteridinedione #

• Inchi： 1S/C9H10N4O2/c1-2-4-13-5-3-10-6-7(13)11-9(15)12-8(6)14/h3,5H,2,4H2,1H3,(H,12,14,15)
• InChI Key： LJWVRVHPFWSAFE-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC(N1)=O)N(C=CN=2)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 408
• Topological Polar Surface Area: 74.1